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Get Quote

Basic Properties and Mechanism of Action

The table below summarizes the core characteristics of Pefloxacin Mesylate Dihydrate and Norfloxacin,

highlighting their similarities and key differences.

Feature Pefloxacin (as Mesylate Dihydrate) Norfloxacin
Chemical Analog of Norfloxacin [1] [2] Parent compound [1]
Relationship [2]

Molecular C1sH28FN30sS [3] [2] [4] C16H18FN3Os [5]
Formula

Molecular 465.49 g/mol [3] [4] 319.33 g/mol [5]
Weight

Approval Status

Not US-approved; approved in other countries (e.qg.,
France) [5] [2]

Information not
provided in search
results
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Feature Pefloxacin (as Mesylate Dihydrate) Norfloxacin

Mechanism of Inhibits bacterial DNA gyrase (primary target in gram- Information not

Action negative) and Topoisomerase |V (primary target in gram-  provided in search
positive) [5] [1] [2] results

Primary Norfloxacin is a primary metabolite of Pefloxacin [5] Not applicable

Metabolite

Solubility 50 mg/mL in water [1] Information not

provided in search
results

A key relationship to note is that Norfloxacin is a primary metabolite of Pefloxacin [5]. This means that
after administration, the body converts a portion of Pefloxacin into Norfloxacin, which also contributes to
the antibacterial effect. The Mesylate Dihydrate form of Pefloxacin is a salt designed to improve the

compound's solubility and stability for pharmaceutical use [1] [2].

The following diagram illustrates the shared, primary mechanism of action by which these fluoroquinolones

exert their antibacterial effect.
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Comparative Experimental Data

A direct comparative study was found that evaluated the toxicity of these antibiotics on the Achilles tendon

in a rat model. The key findings are summarized below.

Control . Norfloxacin Ciprofloxacin
Parameter Pefloxacin Group
Group Group Group
Elastic Modulus Significantly Significantly lower Significantly Not significantly
higher (p<0.01) lower (p<0.05) different from
control
Yield Force (YF) Significantly Significantly lower Significantly Significantly lower
higher (p<0.01) lower (p<0.05) (p<0.001)
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Control . Norfloxacin Ciprofloxacin
Parameter Pefloxacin Group

Group Group Group
Ultimate Tensile Significantly Significantly lower Significantly Significantly lower
Force (UTF) higher (p<0.01) lower (p<0.05) (p<0.001)
Histopathological - Hyaline & - Hyaline &
Observations Myxomatous Myxomatous

degeneration degeneration

Source: Olcay et al. J Toxicol Sci. 2011 [6].

Experimental Protocol:

Subjects: Wistar rats.

Groups: One untreated control group and four parallel treatment groups.
Dosage and Administration:

o Pefloxacin mesylate dihydrate: 40 mg/kg [6]
Norfloxacin: 40 mg/kg [6]

(e]

[¢]

Ciprofloxacin: 50 mg/kg [6]

Ofloxacin: 20 mg/kg (data not fully shown in table above) [6]

All compounds were administered by oral gavage twice daily for three consecutive weeks [6].
Analysis:

[¢]

[e]

o Biomechanical Testing: After 6 weeks, Achilles tendon specimens were collected and tested
using a computer-monitored tensile testing machine to measure mechanical properties [6].

o Histopathological Examination: Tendons were examined microscopically for structural
abnormalities [6].

Conclusion of the Study: The findings revealed significant deterioration of biomechanical parameters
following fluoroquinolone exposure. The study indicated significantly higher biomechanical toxicity for

ciprofloxacin and pefloxacin compared to the others tested [6].

Key Takeaways for Researchers

e Metabolic Link: The metabolism of Pefloxacin to Norfloxacin is a critical consideration for
pharmacokinetic studies, as the activity of Pefloxacin in vivo is partly due to its active metabolite [5].

¢ Tendon Toxicity Risk: Both Pefloxacin and Norfloxacin can significantly weaken tendon structure in
this animal model, with Pefloxacin showing a more pronounced effect on biomechanical properties
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[6]. This aligns with a known class side effect of fluoroquinolones.
* Research Use: Pefloxacin Mesylate Dihydrate is commercially available as a research tool for
studying antibiotic action, cytotoxicity, and for use as an analytical reference standard [1] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21628961/
https://www.smolecule.com/products/s538880?utm_src=pdf-body
https://www.sigmaaldrich.com/RU/en/product/sigma/p0106
https://www.scbt.com/p/pefloxacin-mesylate-dihydrate-149676-40-4
https://www.cleanchemlab.com/Pefloxacin-Mesylate-Dihydrate
https://www.smolecule.com/products/s538880?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/RU/en/product/sigma/p0106
https://www.chemsrc.com/en/cas/149676-40-4_27768.html
https://www.scbt.com/p/pefloxacin-mesylate-dihydrate-149676-40-4
https://www.cleanchemlab.com/Pefloxacin-Mesylate-Dihydrate
https://go.drugbank.com/drugs/DB00487
https://pubmed.ncbi.nlm.nih.gov/21628961/
https://www.smolecule.com/products/b538880#pefloxacin-mesylate-dihydrate-norfloxacin-metabolite-comparison
https://www.smolecule.com/products/b538880#pefloxacin-mesylate-dihydrate-norfloxacin-metabolite-comparison
https://www.smolecule.com/products/b538880#pefloxacin-mesylate-dihydrate-norfloxacin-metabolite-comparison
https://www.smolecule.com/products/b538880#pefloxacin-mesylate-dihydrate-norfloxacin-metabolite-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s538880?utm_src=pdf-bulk
https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s538880?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

